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Compound of Interest

Compound Name: 7-Amino nitrazepam-d5
CAS No.: 1189511-46-3
Cat. No.: B15558787
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies
associated with a Certificate of Analysis (CofA) for the certified reference material, 7-Amino-
nitrazepam-d5. This deuterated internal standard is crucial for the accurate quantification of 7-
aminonitrazepam, the major metabolite of the benzodiazepine nitrazepam, in various biological
matrices. The information presented herein is compiled from publicly available data sheets and
common analytical practices for certified reference materials.

Compound Information

7-Amino-nitrazepam-d>5 is the deuterium-labeled analog of 7-aminonitrazepam. The stable
isotope label makes it an ideal internal standard for mass spectrometry-based quantitative
analyses, as it co-elutes with the unlabeled analyte but is distinguishable by its higher mass.
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Identifier

Value

Compound Name

7-Amino-5-(phenyl-d5)-1,3-dihydro-2H-1,4-

benzodiazepin-2-one

CAS Number

1189511-46-3[1][2]

Unlabeled CAS Number

4928-02-3[1]

Molecular Formula

C15HsDsN3O[2]

Molecular Weight

256.31 g/mol [2]

Representative Analytical Data

The following tables summarize the typical quantitative data found on a Certificate of Analysis

for 7-Amino-nitrazepam-d5.

ble 1: Puri I : icl

. e Representative
Analysis Method Specification
Value
Chemical Purity gqNMR = 98% 99.5%

Isotopic Enrichment

Mass Spectrometry

= 99% atom % D 99.6 atom % D

Deuterium

Mass Spectrometry

Incorporation

Report ds > 99%

Property Value

Appearance Pale yellow solid[3]

Melting Point 240-242 °C[3]

Solubility Soluble in Acetonitrile or Methanol

Storage Conditions

-20°C Freezer, protect from light[3]
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Experimental Protocols

Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided
below.

Purity Determination by Quantitative NMR (QNMR)

Quantitative Nuclear Magnetic Resonance (QNMR) is a primary ratio method for determining
the purity of a substance without the need for a specific reference standard of the same
compound.

Instrumentation:
 NMR Spectrometer (e.g., 600 MHz)
» High-precision analytical balance

Procedure:

Sample Preparation: Accurately weigh a known amount of 7-Amino-nitrazepam-d5 and a
certified internal standard (e.g., maleic acid) into a vial.

» Dissolution: Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g.,
DMSO-ds).

o Data Acquisition: Acquire the *H NMR spectrum using parameters that ensure accurate
integration, including a long relaxation delay (D1) of at least 5 times the longest T1 relaxation
time of the signals of interest.

o Data Processing: Process the spectrum, including phasing and baseline correction.

e Quantification: Integrate a well-resolved signal from 7-Amino-nitrazepam-d5 and a signal
from the internal standard. The purity is calculated based on the integral values, the number
of protons for each signal, the molecular weights, and the weighed masses of the analyte
and the internal standard.

Isotopic Enrichment Analysis by Mass Spectrometry
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Mass spectrometry is used to confirm the identity and determine the isotopic enrichment of the
deuterated compound.

Instrumentation:

¢ High-Resolution Mass Spectrometer (HRMS) such as a Time-of-Flight (TOF) or Orbitrap
instrument, coupled with a suitable ionization source (e.g., Electrospray lonization - ESI).

Procedure:

o Sample Preparation: Prepare a dilute solution of 7-Amino-nitrazepam-d>5 in an appropriate
solvent (e.g., acetonitrile/water with 0.1% formic acid).

o Direct Infusion or LC-MS: Introduce the sample into the mass spectrometer via direct
infusion or by injection onto an LC column.

o Data Acquisition: Acquire full-scan mass spectra in the appropriate mass range to observe
the molecular ion cluster.

o Data Analysis: Determine the relative intensities of the isotopic peaks (M, M+1, M+2, etc.) for
the deuterated compound and any residual unlabeled material. The isotopic enrichment is
calculated from the relative abundance of the ds isotopologue compared to the other
isotopologues.

Visualizations
Metabolic Pathway of Nitrazepam

The following diagram illustrates the primary metabolic conversion of Nitrazepam to its major
metabolite, 7-Aminonitrazepam. In humans, this reduction is primarily carried out by the
enzyme Aldehyde Oxidase 1 (AOX1) in the liver cytosol.[4]
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Caption: Metabolic conversion of Nitrazepam to 7-Aminonitrazepam.

Experimental Workflow for Quality Control

This diagram outlines a typical workflow for the quality control and certification of a 7-Amino-
nitrazepam-d5 reference standard.
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Quality Control Workflow for 7-Amino-nitrazepam-d5

Synthesis and Purification
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:
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Certificate of Analysis Generation
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Caption: A general workflow for the quality control of a certified reference material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15558787?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lgcstandards.com/GG/en/7-Amino-Nitrazepam-d5/p/TRC-A618392
http://file.medchemexpress.com/batch_PDF/HY-W740026/7-Amino-nitrazepam-d5-DataSheet-MedChemExpress.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB9326806_EN.htm
https://pubmed.ncbi.nlm.nih.gov/28606603/
https://pubmed.ncbi.nlm.nih.gov/28606603/
https://www.benchchem.com/product/b15558787/docs#technical-guide-7-amino-nitrazepam-d5-certificate-of-analysis
https://www.benchchem.com/product/b15558787/docs#technical-guide-7-amino-nitrazepam-d5-certificate-of-analysis
https://www.benchchem.com/product/b15558787/docs#technical-guide-7-amino-nitrazepam-d5-certificate-of-analysis
https://www.benchchem.com/product/b15558787/docs#technical-guide-7-amino-nitrazepam-d5-certificate-of-analysis
https://www.benchchem.com/product/b15558787?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

